1-[4-(Bromomethyl)phenyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-(bromomethyl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C11H10BrNO2/c12-7-8-1-3-9(4-2-8)13-10(14)5-6-11(13)15/h1-4H,5-7H2
• InChI Key: KKVLBTHQTNCJML-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)CBr
• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol

Description

“1-[4-(Bromomethyl)phenyl]pyrrolidine-2,5-dione” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. The compound has a molecular formula of C11H10BrNO2 and an average mass of 268.107 Da.

Synthesis Analysis

The synthesis of pyrrolidine derivatives, including “1-[4-(Bromomethyl)phenyl]pyrrolidine-2,5-dione”, can be achieved through various synthetic strategies. These strategies include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of “1-[4-(Bromomethyl)phenyl]pyrrolidine-2,5-dione” includes a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The bromomethyl group is attached to the phenyl ring, which is further connected to the pyrrolidine-2,5-dione.

Chemical Reactions Analysis

While specific chemical reactions involving “1-[4-(Bromomethyl)phenyl]pyrrolidine-2,5-dione” are not mentioned in the search results, pyrrolidine derivatives are known to be involved in various chemical reactions. The nature of these reactions can depend on the substituents attached to the pyrrolidine ring.

Physical And Chemical Properties Analysis

The compound “1-[4-(Bromomethyl)phenyl]pyrrolidine-2,5-dione” has a molecular weight of 177.984. Other physical and chemical properties specific to this compound are not provided in the search results.

Scientific Research Applications

Organic Synthesis and Catalysis

• Pinacol Boronic Esters : N-Boc-4-bromomethylproline serves as a valuable building block in organic synthesis. Unlike many protocols for functionalizing alkyl boronic esters, protodeboronation (removing the boron moiety) is not well-developed. . This advancement opens up new possibilities for synthetic transformations.
• Anti-Markovnikov Hydromethylation : By pairing protodeboronation with a Matteson–CH₂–homologation, this compound enables formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown. .

Drug Discovery and Kinase Inhibition

• Chiral Scaffold : N-Boc-4-bromomethylproline serves as a versatile scaffold in drug discovery. Researchers have explored its derivatives for kinase inhibition. .

Antibacterial Activity

• Structure-Activity Relationship (SAR) : SAR investigations revealed that N′-substituents significantly impact antibacterial activity. For instance, antibacterial activity increased with N′-Ph (phenyl) substitution. .

Total Synthesis of Natural Products

• Indolizidine 209B and δ-®-Coniceine : N-Boc-4-bromomethylproline has been employed in the formal total synthesis of indolizidine 209B and δ-®-coniceine. .

Future Directions

Pyrrolidine derivatives, including “1-[4-(Bromomethyl)phenyl]pyrrolidine-2,5-dione”, have significant potential in drug discovery due to their versatile scaffold. They can be used to design new compounds with different biological profiles, which can guide medicinal chemists in future research.

Mechanism of Action

Target of Action

It’s known that pyrrolidine derivatives, which include 1-[4-(bromomethyl)phenyl]pyrrolidine-2,5-dione, have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring and its derivatives are known to interact with their targets due to their unique structural features, such as sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional coverage due to the non-planarity of the ring .

Biochemical Pathways

Pyrrolidine derivatives have been associated with a wide range of biological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, anticonvulsant, cholinesterase inhibition, and carbonic anhydrase inhibition .

Result of Action

Pyrrolidine derivatives are known to exhibit a wide range of biological activities, suggesting that they can induce various molecular and cellular changes .

Action Environment

It’s known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .